4-oxo-N-(m-tolyl)spiro[chroman-2,4'-piperidine]-1'-carboxamide

• IUPAC Name: N-(3-methylphenyl)-4-oxospiro[3H-chromene-2,4'-piperidine]-1'-carboxamide
• InChI: InChI=1S/C21H22N2O3/c1-15-5-4-6-16(13-15)22-20(25)23-11-9-21(10-12-23)14-18(24)17-7-2-3-8-19(17)26-21/h2-8,13H,9-12,14H2,1H3,(H,22,25)
• InChI Key: HLBYBBMMSZWPIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)N2CCC3(CC2)CC(=O)C4=CC=CC=C4O3
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

Spiro[chromane-2,4’-piperidine]-4(3H)-one is a member of the six-membered tricyclic molecule containing oxygen and nitrogen as hetero atoms. It has been proven as one of the most valued scaffolds utilized by several medicinal chemists and pharmacologists to yield therapeutically effective biologicals.

Synthesis Analysis

A spiro compound is usually formed by the simultaneous reactions of condensation and cyclization. Significant advancements in complex amido-piperidyl linked spiro heterocyclic chroman-4-ones have been continuously reported in pre-clinical and clinical investigations.

Molecular Structure Analysis

The addition of a spiro junction at the C 2 position of the chroman-4-one molecule caused a significant change in the structure of the molecule.

Chemical Reactions Analysis

Spiro[chromane-2,4’-piperidine]-4(3H)-one has been incorporated in a wide variety of pharmaceuticals, bio-chemicals, sometimes even in the generation of hits as well as lead molecules.

Physical And Chemical Properties Analysis

Incorporation of an oxygen atom into the spirocyclic unit dramatically improved water solubility (by up to 40 times) and lowered lipophilicity.

Scientific Research Applications

Synthesis and Medicinal Chemistry

The structural motif of spiro[chromane-2,4'-piperidine]-4(3H)-one, closely related to the compound , is a significant pharmacophore in medicinal chemistry, serving as a key component in many drugs, drug candidates, and biochemical reagents. Recent advances have showcased impressive progress in the synthesis of derivatives of this compound, highlighting their biological relevance and potential utility across a variety of applications. The development of new biologically active substances featuring this pharmacophore is under active investigation, underscoring its importance in drug discovery and development (Ghatpande et al., 2020).

Pharmacological Potential

Spiro[chroman-2,4'-piperidin]-4-one derivatives have been synthesized and evaluated for their potential as acetyl-CoA carboxylase (ACC) inhibitors, demonstrating significant inhibitory activity in the low nanomolar range. This suggests their potential in metabolic disorders treatment, with specific compounds showing promising effects on whole-body fat oxidation in animal models (Shinde et al., 2009).

Histone Deacetylase (HDAC) Inhibition

New spiro[chromane-2,4'-piperidine] and spiro[benzofuran-2,4'-piperidine] hydroxamic acid derivatives have been identified as histone deacetylase (HDAC) inhibitors. These compounds were discovered by integrating privileged structures with a hydroxamic acid moiety, demonstrating not only the ability to inhibit HDACs but also significant antiproliferative activity against various tumor cell lines. This underscores the role of such compounds in oncology, particularly in designing new cancer therapeutics (Varasi et al., 2011).

TRPM8 Antagonism

A series of N-aryl-3,4-dihydro-1'H-spiro[chromene-2,4'-piperidine]-1'-carboxamides has been identified as blockers of the transient receptor potential melastatin 8 (TRPM8) channel. This discovery came from analogue-based rational design, synthesis, and screening. These compounds, especially the 4-hydroxy derivatives, showed excellent potency and selectivity, with one isomer demonstrating a favorable pharmacokinetic profile and efficacy in rodent models of neuropathic pain (Chaudhari et al., 2013).

Antimicrobial Activity

Spiro-piperidin-4-ones have been synthesized through a stereoselective process and evaluated for their activity against Mycobacterium tuberculosis. One compound, in particular, showed significant in vitro activity and was markedly more potent than standard treatments like isoniazid and ciprofloxacin. This highlights the potential of spiro-piperidin-4-ones in treating tuberculosis, especially given their potency against multidrug-resistant strains (Kumar et al., 2008).

Mechanism of Action

Compounds with the said backbone have shown their pharmacological potential as antidiabetic, anticancer, antioxidant, anti-inflammatory, anti-obesity, antihypertensive, antiplasmodial, antimalarial and antitumor.

Future Directions

Over the past few years, significant advancements in complex amido-piperidyl linked spiro heterocyclic chroman-4-ones have been continuously reported in pre-clinical and clinical investigations. This suggests that there is ongoing interest in the development and study of these compounds.